Cas no 6986-93-2 (N-(2-phenylethylcarbamothioyl)butanamide)

• Product Name: N-(2-phenylethylcarbamothioyl)butanamide
• CAS No: 6986-93-2
• MF: C₁₃H₁₈N₂OS
• MW: 250.359821796417
• CID: 1739743
• PubChem ID: 5209312
• Update Time: 2025-04-21

N-(2-phenylethylcarbamothioyl)butanamide Chemical and Physical Properties

Names and Identifiers

• N-(2-phenylethylcarbamothioyl)butanamide
• AC1NPSFD
• 6986-93-2
• DTXSID10410095
• AKOS003435304

• Inchi： 1S/C13H18N2OS/c1-2-6-12(16)15-13(17)14-10-9-11-7-4-3-5-8-11/h3-5,7-8H,2,6,9-10H2,1H3,(H2,14,15,16,17)
• InChI Key： CBSIOGWOXOVONN-UHFFFAOYSA-N
• SMILES： S=C(NC(CCC)=O)NCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 250.11414
• Monoisotopic Mass: 250.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 73.2Ų

Experimental Properties

• PSA: 41.13